Cas no 41405-77-0 (1H-Pyrazole-3-carboxylicacid, 2,5-dihydro-2-methyl-5-oxo-1-phenyl-)

• Product name: 1H-Pyrazole-3-carboxylicacid, 2,5-dihydro-2-methyl-5-oxo-1-phenyl-
• CAS No: 41405-77-0
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 329050
• PubChem ID: 170502

1H-Pyrazole-3-carboxylicacid, 2,5-dihydro-2-methyl-5-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 2,5-dihydro-2-methyl-5-oxo-1-phenyl-
• 2-methyl-5-oxo-1-phenylpyrazole-3-carboxylic acid
• 1-Phenyl-2-methyl-5-pyrazolon-3-carbonsaeure
• 2,5-Dihydro-2-methyl-5-oxo-1-phenyl-1H-pyrazole-3-carboxylic acid
• 2-Methyl-5-oxo-1-phenyl
• 2-methyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• 2-Methyl-5-oxo-1-phenyl-3-pyrazolin-3-carboxylic acid
• 3-Carboxyantipyrin
• 3-Carboxyantipyrine
• 3-Pyrazoline-3-carboxylicacid, 2-methyl-5-oxo-1-phenyl- (7CI)
• AC1L55PK
• 41405-77-0
• DTXSID80194335
• 3-carboxy-2-methyl-1-phenyl-3-pyrazolin-5-one

• Inchi： InChI=1S/C11H10N2O3/c1-12-9(11(15)16)7-10(14)13(12)8-5-3-2-4-6-8/h2-7H,1H3,(H,15,16)
• InChI Key： OIHMJESJURQMDG-UHFFFAOYSA-N
• SMILES： CN1C(C(O)=O)=CC(=O)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.0692
• Monoisotopic Mass: 218.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2
• XLogP3: _0.3

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.641
• PSA: 60.85
• Vapor Pressure: Not available

1H-Pyrazole-3-carboxylicacid, 2,5-dihydro-2-methyl-5-oxo-1-phenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)